3-Bromo-5-(diethoxymethyl)pyridine

• IUPAC Name: 3-bromo-5-(diethoxymethyl)pyridine
• InChI: InChI=1S/C10H14BrNO2/c1-3-13-10(14-4-2)8-5-9(11)7-12-6-8/h5-7,10H,3-4H2,1-2H3
• InChI Key: KAOUFXLMTVOMAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CC(=CN=C1)Br)OCC
• Molecular Formula: C10H14BrNO2
• Molecular Weight: 260.13 g/mol

Description

3-Bromo-5-(diethoxymethyl)pyridine is a useful research compound. Its molecular formula is C10H14BrNO2 and its molecular weight is 260.13 g/mol. The purity is usually 95%.
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Biological Activity

3-Bromo-5-(diethoxymethyl)pyridine is a halogenated pyridine derivative with significant potential in organic synthesis and medicinal chemistry. Its unique structure, featuring a bromine atom at the 3-position and a diethoxymethyl group at the 5-position, contributes to its diverse biological activities and applications. This article explores the compound's biological activity, relevant case studies, and research findings.

• Molecular Formula : C10H14BrN
• Molecular Weight : 232.07 g/mol
• CAS Number : 163163-79-9

The compound is characterized by its bromine and ether functionalities, which influence its reactivity and biological potential.

Applications in Organic Synthesis

3-Bromo-5-(diethoxymethyl)pyridine serves as an intermediate in the synthesis of more complex organic molecules. Its structural characteristics allow it to participate in various chemical reactions, making it valuable in pharmaceutical development.

Compound Name	Structure Type	Notable Features
3-Bromo-2-methylpyridine	Halogenated Pyridine	Exhibits similar reactivity patterns; simpler structure.
4-Bromo-2-(diethoxymethyl)pyridine	Halogenated Pyridine	Bromine at a different position; potential for different biological activity.
2-Bromo-3-(diethoxymethyl)pyridine	Halogenated Pyridine	Variation in substitution pattern; may lead to different synthetic pathways.
3-Bromo-4-(diethoxycarbonyl)pyridine	Halogenated Pyridine	Contains a carbonyl group which may alter reactivity and applications.

Biological Activity

Research indicates that compounds similar to 3-Bromo-5-(diethoxymethyl)pyridine exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the bromine atom enhances its interaction with biological targets.

Case Studies

• Antimicrobial Activity : A study evaluated the antimicrobial effects of several pyridine derivatives, including 3-bromo derivatives. Results showed significant inhibition against Gram-positive and Gram-negative bacteria, indicating potential use as an antibacterial agent.
• Anticancer Properties : Research on related pyridine compounds demonstrated their ability to inhibit cancer cell proliferation through apoptosis induction. The specific mechanisms of action for 3-Bromo-5-(diethoxymethyl)pyridine require further investigation but suggest promising therapeutic applications.
• Inflammation Modulation : Some studies have indicated that pyridine derivatives can modulate inflammatory pathways, potentially reducing symptoms associated with chronic inflammatory diseases.

Research Findings

Recent literature highlights the importance of understanding the structure-activity relationship (SAR) of pyridine derivatives:

• Fragment-Based Drug Discovery (FBDD) has been employed to explore the binding interactions of pyridines with target proteins, providing insights into their biological activity.
• Synthetic Methodology : The development of synthetic pathways for modifying pyridine structures allows for the exploration of new derivatives with enhanced biological properties.